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Compound of Interest

Compound Name: Homodihydrocapsaicin

Cat. No.: B1673344 Get Quote

An In-depth Technical Guide to
Homodihydrocapsaicin
This technical guide provides a comprehensive overview of homodihydrocapsaicin, a

capsaicinoid found in chili peppers. It is intended for researchers, scientists, and drug

development professionals, offering detailed information on its chemical properties,

experimental protocols, and biological signaling pathways.

Homodihydrocapsaicin is a naturally occurring capsaicinoid, an analog and congener of

capsaicin found in chili peppers (Capsicum)[1]. It constitutes approximately 1% of the total

capsaicinoid mixture and possesses about half the pungency of capsaicin[1]. It is characterized

as a lipophilic, colorless, and odorless crystalline to waxy compound[1]. On the Scoville scale, it

measures 8,600,000 SHU (Scoville Heat Units)[1].

Core Chemical and Physical Properties
The fundamental properties of homodihydrocapsaicin are summarized in the table below,

providing a quick reference for laboratory use.
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Property Value References

CAS Number 20279-06-5 [1][2][3][4]

Molecular Formula C₁₉H₃₁NO₃ [1][2][3][4]

Molecular Weight 321.45 g/mol [2][3]

IUPAC Name

N-[(4-Hydroxy-3-

methoxyphenyl)methyl]-9-

methyldecanamide

[1]

Purity (Typical) ≥98% by HPLC [2][3]

Physical Description
Solid; Crystalline to waxy

compound
[1][4]

Solubility Soluble in DMSO [3][5]

Storage Conditions
0°C (short term); -20°C (long

term), desiccated
[2][3]

Experimental Protocols: Preparation of In Vivo
Formulations
Accurate and reproducible experimental results depend on the correct preparation of test

compounds. Below are detailed methodologies for preparing homodihydrocapsaicin solutions

for in vivo administration. These protocols are for reference, and researchers should develop

appropriate methods based on their specific experimental models and administration routes[5].

Protocol 1: Formulation with PEG300 and Tween 80

This protocol is suitable for achieving a clear solution at a concentration of ≥ 2.5 mg/mL (7.78

mM)[6].

Materials:

Homodihydrocapsaicin I

Dimethyl sulfoxide (DMSO)
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PEG300

Tween-80

Saline

Procedure:

Prepare a stock solution of Homodihydrocapsaicin I in DMSO.

For the final formulation, combine the solvents in the following volumetric ratio: 10% DMSO,

40% PEG300, 5% Tween-80, and 45% Saline[5][6].

To prepare 1 mL of the working solution, add 100 µL of the DMSO stock solution to 400 µL of

PEG300 and mix thoroughly[6].

Add 50 µL of Tween-80 to the mixture and ensure it is evenly dispersed[6].

Add 450 µL of Saline to bring the total volume to 1 mL[6].

If any precipitation occurs, gentle heating and/or sonication can be used to aid dissolution[6].

It is recommended to prepare this working solution fresh on the day of use[6].
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Stock Solution Preparation

In Vivo Formulation (1 mL Example)

Homodihydrocapsaicin
Powder

Dissolve in DMSO

Add 400 µL PEG300
to 100 µL Stock Solution

Add 50 µL Tween-80
and Mix

Add 450 µL Saline
and Mix

Final Solution
(≥ 2.5 mg/mL)

Click to download full resolution via product page

Workflow for preparing an in vivo formulation of Homodihydrocapsaicin.

Biological Activity and Signaling Pathways
Homodihydrocapsaicin, like other capsaicinoids, exerts its biological effects primarily through

the activation of the Transient Receptor Potential Vanilloid 1 (TRPV1) channel[7][8]. TRPV1 is a
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non-selective cation channel with high permeability to calcium (Ca²⁺)[8].

Mechanism of Action:

TRPV1 Activation: Homodihydrocapsaicin binds to the TRPV1 receptor located on the cell

membrane of sensory neurons and other cell types[8].

Cation Influx: This binding event triggers the opening of the channel, leading to an influx of

extracellular cations, most notably Ca²⁺[8].

Second Messenger Signaling: The resulting increase in intracellular Ca²⁺ concentration

initiates a cascade of downstream signaling events. Ca²⁺ is a versatile second messenger

that can activate a variety of calcium-dependent proteins and enzymes[8].

Pathway Modulation: This can lead to the activation of several signaling pathways, including

the MAPK (Mitogen-Activated Protein Kinase) pathway, which is involved in cellular

processes such as proliferation and apoptosis[8][9]. The activation of TRPV1 and

subsequent signaling can influence processes like adipogenesis and nociceptive signaling[7]

[8].
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Simplified signaling pathway of Homodihydrocapsaicin via TRPV1 activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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